Cas no 1375472-52-8 (Benzyl(4-bromobutyl)(propan-2-yl)amine hydrobromide)

• Product Name: Benzyl(4-bromobutyl)(propan-2-yl)amine hydrobromide
• CAS No: 1375472-52-8
• MF: C₁₄H₂₃Br₂N
• MW: 365.147122621536
• MDL: MFCD21602809
• CID: 5053652
• PubChem ID: 73994869
• Update Time: 2025-07-19

Benzyl(4-bromobutyl)(propan-2-yl)amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• benzyl(4-bromobutyl)(propan-2-yl)amine hydrobromide
• NE35341
• N-benzyl-4-bromo-N-propan-2-ylbutan-1-amine;hydrobromide
• Benzyl(4-bromobutyl)(propan-2-yl)amine hydrobromide

• MDL： MFCD21602809
• Inchi： 1S/C14H22BrN.BrH/c1-13(2)16(11-7-6-10-15)12-14-8-4-3-5-9-14;/h3-5,8-9,13H,6-7,10-12H2,1-2H3;1H
• InChI Key： WJJZOOYBKCEACI-UHFFFAOYSA-N
• SMILES： BrCCCCN(CC1C=CC=CC=1)C(C)C.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 164
• Topological Polar Surface Area: 3.2

Benzyl(4-bromobutyl)(propan-2-yl)amine hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzyl(4-bromobutyl)(propan-2-yl)amine hydrobromide

Comprehensive Overview of Benzyl(4-bromobutyl)(propan-2-yl)amine hydrobromide (CAS No. 1375472-52-8)

Benzyl(4-bromobutyl)(propan-2-yl)amine hydrobromide (CAS No. 1375472-52-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of amine derivatives, which are widely studied for their versatility in drug development and material science. The presence of both a benzyl group and a bromobutyl chain in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in medicinal chemistry and biotechnology. Researchers are particularly interested in compounds like Benzyl(4-bromobutyl)(propan-2-yl)amine hydrobromide due to their potential role in developing targeted therapies and small-molecule inhibitors. Its hydrobromide salt form enhances solubility and stability, making it suitable for various experimental and industrial applications.

The synthesis of Benzyl(4-bromobutyl)(propan-2-yl)amine hydrobromide involves multi-step organic reactions, including alkylation and quaternization processes. These methods are optimized to achieve high yields and purity, which are critical for downstream applications. The compound’s molecular weight and structural formula are carefully characterized using techniques such as NMR spectroscopy and mass spectrometry, ensuring consistency and reliability for researchers.

One of the trending topics in the scientific community is the exploration of novel drug delivery systems. Benzyl(4-bromobutyl)(propan-2-yl)amine hydrobromide has been investigated for its potential use in prodrug design, where its amine functionality can be leveraged to improve bioavailability and reduce side effects. This aligns with the growing focus on personalized medicine and precision therapeutics, which aim to tailor treatments to individual patient needs.

Another area of interest is the compound’s role in catalysis and material science. Its bromine atom provides a reactive site for further functionalization, enabling the creation of polymer precursors or ligands for metal complexes. Such applications are particularly relevant in the development of advanced materials for electronics, coatings, and other high-tech industries.

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In conclusion, Benzyl(4-bromobutyl)(propan-2-yl)amine hydrobromide (CAS No. 1375472-52-8) represents a promising candidate for diverse scientific endeavors. Its structural features and functional groups make it a valuable tool for researchers exploring new chemical entities and innovative applications. As the fields of pharmaceuticals and material science continue to evolve, this compound is likely to play an increasingly important role in shaping future breakthroughs.